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Compound of Interest

Compound Name: Sodium bifluoride

Cat. No.: B072585

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the safety data sheet
(SDS) for sodium bifluoride (CAS No. 1333-83-1). The information is curated to meet the
specific needs of laboratory and drug development professionals, with a focus on quantitative
data, experimental methodologies, and clear visual representations of key safety information.

Quantitative Safety Data

The following tables summarize the key quantitative data extracted from various safety data
sheets for sodium bifluoride. This information is crucial for risk assessment and the
implementation of appropriate safety protocols in a laboratory or manufacturing setting.

Table 1: Physical and Chemical Properties
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Property Value Reference
Chemical Formula NaHF2 [1]
Molecular Weight 61.99 g/mol [1]
Appearance White crystalline solid/powder [2][3]

Odor Pungent [2][3]
Melting Point 160 °C (decomposes) [4]
Solubility in Water Freely soluble [3]

Density 2.08 g/cm?3 [4]

Table 2: Toxicological Data

Endpoint Value Species Reference

Acute Oral Toxicity

50 to 500 mg/k Rat 5
(LD50) a/kg (5]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a population of test

animals.
Organization Limit Value (as F) Reference

Time-Weighted
OSHA (PEL) 2.5 mg/m3 [1][2]
Average (TWA)

Time-Weighted
ACGIH (TLV) 2.5 mg/m3 [1][2]
Average (TWA)

Time-Weighted
NIOSH (REL) 2.5 mg/m3 [2]
Average (TWA)

Time-Weighted
CAL/OSHA (PEL) 2.5 mg/m3 [1]
Average (TWA)
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PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure

Limit.

ble 4: Biological lices (BEL

Biological . )

Parameter Value . Sampling Time Reference
Specimen

Fluoride 2 mg/L Urine Prior to shift [1]

Fluoride 3 mg/L Urine End of shift [1]

BEI are guidance values for assessing biological monitoring results.

Hazard Identification and Classification

Sodium bifluoride is classified as a hazardous chemical. The following diagrams illustrate its
classification according to the Globally Harmonized System (GHS) and the National Fire
Protection Association (NFPA) 704 standard.
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GHS Hazard Communication for Sodium Biflouride
NFPA 704 Hazard Diamond for Sodium Biflouride

Experimental Protocols

The toxicological and exposure data presented in the safety data sheets are derived from
standardized experimental protocols. The following provides an overview of the methodologies

typically employed for the key endpoints.
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Acute Oral Toxicity Testing (OECD 423)

The acute toxic class method is a stepwise procedure that uses a small number of animals to
classify a substance's toxicity.[6]

Methodology:
e Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[6]

o Dosing: The test substance is administered orally in a stepwise manner using defined dose
levels (e.g., 5, 50, 300, 2000 mg/kg).[7]

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.[6]

e Endpoint: The absence or presence of compound-related mortality at a particular dose
determines the next step and ultimately the classification of the substance.[6]
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Workflow for OECD 423 Acute Oral Toxicity Test

Skin Corrosion/irritation Testing (OECD 404 & 431)

A tiered testing strategy is employed, prioritizing in vitro methods to reduce animal testing.[1]
Methodology:

e In Vitro Assessment (OECD 431): The test substance is applied to a reconstructed human
epidermis (RhE) model. Cell viability is measured to predict skin corrosion potential.[1]
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* In Vivo Assessment (OECD 404 - if required): If in vitro results are inconclusive, the
substance is applied to the skin of a single rabbit. The site is observed for erythema and
edema over 14 days.[8]

Eye Irritation/Corrosion Testing (OECD 405)

Similar to skin irritation testing, a weight-of-the-evidence and tiered approach is used.[2]
Methodology:

o Weight-of-the-Evidence Analysis: Existing data on physicochemical properties and toxicity to
skin are reviewed.[9]

 In Vivo Test (if necessary): A single dose of the substance is applied to one eye of a single
animal (typically a rabbit). The eye is observed for effects on the cornea, iris, and
conjunctiva.[3]

Occupational Exposure Monitoring (NIOSH 7906 /| OSHA
ID-110)

These methods are used to determine the concentration of fluorides in the workplace air.[10]
[11]

Methodology:

e Sampling: A known volume of air is drawn through a filter cassette containing a mixed-
cellulose ester filter (for particulates) and a treated backup pad (for hydrogen fluoride gas).
[12][13]

o Sample Preparation: The filter and pad are treated to extract the fluoride ions.[12]

¢ Analysis: The fluoride concentration is determined using an ion-selective electrode or ion
chromatography.[10][12]

Safe Handling and Personal Protective Equipment
(PPE)
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Given the hazardous nature of sodium bifluoride, strict adherence to safety protocols is
mandatory.

Handling and Storage:

» Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not ingest or inhale dust.[2]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong acids, bases, and metals.[3][6]

Personal Protective Equipment (PPE):

The following diagram illustrates the recommended PPE for handling sodium bifluoride.

Handling Sodium Biflouride

Recommended Personal Protective Equipment

A

Eye/Face Protection
Chemical safety goggles and face shield

A

Sularowcon Respiratory Protection
Chemical resistant gloves, apron, and boots 0 3 . 3 ¥
Long-sleeved clothing NIOSH-approved respirator with appropriate cartridge for dusts

Click to download full resolution via product page
PPE for Handling Sodium Biflouride

First Aid Measures

In case of exposure, immediate action is critical.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Note to Physician: Product is a corrosive material. Treat symptomatically.[14]
Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[2]

» Conditions to Avoid: Moisture, heat, and incompatible materials.[2]

» Incompatible Materials: Strong acids, bases, metals, glass, and oxidizing agents.[3][6]

e Hazardous Decomposition Products: When heated to decomposition, it emits highly
corrosive fumes of hydrogen fluoride and sodium fluoride.[2][6]

This guide is intended to provide a comprehensive overview of the safety and technical data for
sodium bifluoride. It is not a substitute for a thorough review of the specific Safety Data Sheet
provided by the manufacturer and adherence to all institutional and regulatory safety protocols.
Always consult the most current SDS for the material you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b072585#sodium-bifluoride-safety-data-
sheet-sds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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